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An In-depth Technical Guide to the Physical and Chemical Properties of Trichloronitromethane

Introduction

Trichloronitromethane, also known as chloropicrin or nitrochloroform, is an organic compound

with the chemical formula CCl₃NO₂.[1][2][3] It is a significant compound in various fields,

serving as a broad-spectrum antimicrobial, fungicide, nematicide, and a reagent in organic

synthesis.[2][3][4] Historically, it was also utilized as a chemical warfare agent.[3][5][6] This

technical guide provides a comprehensive overview of its core physical and chemical

properties, experimental protocols for its synthesis and analysis, and key safety and reactivity

information tailored for researchers, scientists, and professionals in drug development.

Chemical Identity
IUPAC Name: Trichloro(nitro)methane[2][3]

Synonyms: Chloropicrin, Nitrochloroform, Nitrotrichloromethane[1][2][3][7][8]

CAS Number: 76-06-2[1][7][9][10]

Molecular Formula: CCl₃NO₂[1][2][9][10]

Molecular Weight: 164.375 g/mol [1][2][3]
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Physical Properties
Trichloronitromethane is a colorless to pale yellow, slightly oily liquid at room temperature.[2][5]

[8][9][11] It is characterized by a pungent, intensely irritating odor.[2][8][9][11] The vapor of

trichloronitromethane is significantly heavier than air.[5][12]

Table 1: Key Physical and Thermochemical Properties of Trichloronitromethane

Property Value Units
Notes and
References

Appearance
Colorless to faint-

yellow, oily liquid
- [2][5][8][9][11]

Odor
Intensely irritating,

pungent
- [2][8][9]

Boiling Point 112 °C

Decomposes upon

boiling.[3][7][10][12]

[13][14]

Melting Point -64 to -69.2 °C [3][5][7][10]

Density 1.651 - 1.692 g/cm³ At 20 °C.[3][4][7][14]

Vapor Pressure 18 - 23.2 mmHg
At 20-25 °C.[3][5][8]

[10]

Vapor Density 5.7 (Air = 1) [5][11][12]

Refractive Index 1.461 - [10][14]

Octanol/Water

Partition Coefficient

(log Kow)

2.1 - 2.50 - [12][15]

Table 2: Solubility of Trichloronitromethane
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Solvent Solubility Notes and References

Water
0.162 - 0.2 g/100 mL (1620 -

2000 mg/L)

At 25 °C.[2][5][12][16] Slightly

soluble.[17]

Organic Solvents Miscible

Acetone, benzene, ethanol,

methanol, diethyl ether, carbon

tetrachloride, carbon disulfide.

[2][10]

Chemical Properties and Reactivity
Trichloronitromethane is considered stable under standard ambient conditions but exhibits high

reactivity under specific circumstances.[10][18]

3.1 Stability and Decomposition The compound is sensitive to heat, light, and shock.[12]

Thermal Decomposition: It may decompose violently or explode if heated, particularly under

confinement.[8][10][12] Decomposition begins at its boiling point (112 °C), producing toxic

fumes such as phosgene, nitrosyl chloride, hydrogen chloride, and nitrogen oxides.[5][12]

[13][16]

Photolysis: In the atmosphere, it undergoes photolysis with a half-life of approximately 20

days, degrading into phosgene and nitrosyl chloride.[6] In the presence of light and water, it

degrades to carbon dioxide, chloride ion, and nitrate ion.[4]

3.2 Hazardous Reactions Trichloronitromethane reacts violently with several substances:

Strong Bases: Violent reactions occur with alcoholic sodium hydroxide and sodium

methoxide.[10][12]

Reducing Agents: It can be reduced to chloroform in water when reducing agents are

present.[4]

Other Incompatibilities: It is incompatible with aniline, 3-bromopropyne, strong oxidizers, iron,

zinc, and other light metals, plastics, and rubber.[10][17]
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Decomposition Pathways of Trichloronitromethane

Conditions
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Decomposition pathways of Trichloronitromethane.

Experimental Protocols
4.1 Synthesis Trichloronitromethane is commercially manufactured by the reaction of

nitromethane with sodium hypochlorite.[13] An earlier method involved the treatment of picric

acid with sodium hypochlorite.[5][13]

General Laboratory Synthesis Protocol (from Nitromethane):

Reaction Setup: Prepare a solution of sodium hypochlorite in a reaction vessel equipped with

a stirrer, thermometer, and an addition funnel. The vessel should be cooled in an ice bath to

maintain a low temperature.
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Reagent Addition: Slowly add nitromethane to the cooled sodium hypochlorite solution via

the addition funnel. The rate of addition must be carefully controlled to keep the reaction

temperature from rising excessively.

Reaction Monitoring: Monitor the reaction progress by techniques such as TLC or GC.

Maintain the low temperature throughout the addition and for a set period afterward to

ensure the reaction goes to completion.

Workup and Isolation: Once the reaction is complete, the mixture is typically subjected to

steam distillation to isolate the crude trichloronitromethane. The organic layer is separated

from the aqueous layer.

Purification: The crude product is washed with a dilute sodium carbonate solution and then

with water. It is subsequently dried over an appropriate drying agent (e.g., anhydrous

magnesium sulfate).

Final Purification: Final purification is achieved by fractional distillation under reduced

pressure to yield pure trichloronitromethane.

4.2 Analytical Methods The standard method for the quantitative analysis of

trichloronitromethane in environmental samples (such as ambient air) is Gas Chromatography

coupled with Mass Spectrometry (GC/MS).[19]

Standard Operating Procedure for GC/MS Analysis: This protocol is based on the CARB

Standard Operating Procedure for the analysis of trichloronitromethane in ambient air.[19]

Sample Collection:

Draw a known volume of air through a sorbent tube containing XAD-4 resin.

Sample Storage and Extraction:

Store the collected sample tubes at or below 5 °C until extraction.[19]

Desorb the analyte by extracting the sorbent with 4.0 mL of pesticide-grade ethyl acetate.

[19]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://ww2.arb.ca.gov/sites/default/files/classic/toxics/NLB-sop/CARB_Approved_SOP_MLD075%20Revision_1.0.pdf
https://ww2.arb.ca.gov/sites/default/files/classic/toxics/NLB-sop/CARB_Approved_SOP_MLD075%20Revision_1.0.pdf
https://ww2.arb.ca.gov/sites/default/files/classic/toxics/NLB-sop/CARB_Approved_SOP_MLD075%20Revision_1.0.pdf
https://ww2.arb.ca.gov/sites/default/files/classic/toxics/NLB-sop/CARB_Approved_SOP_MLD075%20Revision_1.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC/MS Analysis:

Instrument: Gas chromatograph equipped with a mass spectrometer (GC/MS).

Inlet: Use a split/splitless inlet.[19]

Column: A capillary column suitable for separating volatile organic compounds.

Carrier Gas: Helium.

Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for

enhanced sensitivity and selectivity.[19]

Calibration and Quantification:

Prepare a stock standard (e.g., 1.0 mg/mL) by dissolving a known mass of neat

trichloronitromethane in ethyl acetate.[19]

Create a series of intermediate and working calibration standards through serial dilution of

the stock standard.[19]

Generate a calibration curve by analyzing the standards and plotting the instrument

response against concentration.

Quantify the amount of trichloronitromethane in the sample extract by comparing its

response to the calibration curve.
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Workflow for Trichloronitromethane Analysis in Air

Start
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General workflow for the analysis of Trichloronitromethane.
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Toxicology and Safety
Trichloronitromethane is highly toxic and poses significant health hazards upon exposure.[9]

[18] It is a severe irritant to the eyes, skin, and respiratory system.[2][8][12]

Routes of Exposure: Inhalation, ingestion, and dermal contact.[6][8][12]

Health Effects:

Acute: Causes immediate and severe inflammation of the eyes (lachrymation), nose, and

throat.[2][12] Inhalation can lead to pulmonary edema, which may be delayed, and can be

fatal.[6][12][15] Skin contact results in irritation and chemical burns.[15]

Systemic: Ingestion can cause gastrointestinal irritation, nausea, vomiting, and colic.[6][15]

Occupational Exposure Limits: The ACGIH Threshold Limit Value (TLV) is 0.1 ppm as a

Time-Weighted Average (TWA).[10][12]

Due to its high toxicity, strict safety precautions are essential when handling

trichloronitromethane.
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Toxicology & Safety Logical Relationships
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Relationship between exposure, effects, and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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